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Compound of Interest

Compound Name: Tributylsulfonium iodide

Cat. No.: B102552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for

Tributylsulfonium iodide. Due to the limited availability of a comprehensive Safety Data

Sheet (SDS) specifically for Tributylsulfonium iodide, this document supplements available

data with information from the closely related and well-documented compound,

Trimethylsulfonium iodide. All information derived from the latter will be clearly indicated. This

guide is intended to provide a thorough understanding of the potential hazards and to establish

safe laboratory practices.

Chemical and Physical Properties
Tributylsulfonium iodide is a sulfonium salt that is important in various chemical syntheses.

Understanding its physical and chemical properties is fundamental to its safe handling.
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Property Tributylsulfonium Iodide
Trimethylsulfonium Iodide
(for comparison)

Molecular Formula C₁₂H₂₇IS[1] C₃H₉IS

Molecular Weight 330.31 g/mol [1] 204.07 g/mol

Appearance
White to orange to green

powder or crystals[1]
Off-white solid

Melting Point 93 °C[1] 215 - 220 °C

Solubility Soluble in methanol[1] Soluble in water

Odor Not specified Odorless

Hazard Identification and GHS Classification
Tributylsulfonium iodide is classified as a hazardous substance. The following table

summarizes its GHS classification.

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Data for Tributylsulfonium Iodide from ECHA C&L Inventory.

For comparison, Trimethylsulfonium iodide is also classified with H335: May cause respiratory

irritation.

Toxicological Information
Detailed toxicological data for Tributylsulfonium iodide is not readily available. The primary

hazards are skin and eye irritation. The following data for Trimethylsulfonium iodide is provided

for context and to emphasize the need for caution.
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Route of Exposure Species Toxicity Value

Intravenous Mouse LD50: 180 mg/kg

Intraperitoneal Mouse LD50: 900 mg/kg

Data for Trimethylsulfonium Iodide.

Chronic exposure to iodides may lead to "iodism," characterized by a range of symptoms

including skin rashes, headache, and respiratory irritation.

Experimental Protocols for Safe Handling
Safe handling of Tributylsulfonium iodide requires strict adherence to established laboratory

safety protocols. The following are generalized experimental procedures that should be

adapted to specific laboratory conditions.

Protocol 4.1: General Handling and Dispensing

Preparation: Work in a well-ventilated area, preferably within a chemical fume hood.

Personal Protective Equipment (PPE): Wear a lab coat, nitrile gloves, and chemical safety

goggles.

Dispensing:

Use a clean, dry spatula to transfer the solid material.

Avoid generating dust. If dust is unavoidable, use a respirator with a particulate filter.

Close the container tightly after use to prevent absorption of moisture.

Cleaning: Clean any spills immediately. For minor spills, sweep up the solid material and

place it in a designated waste container.

Protocol 4.2: Solution Preparation
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Solvent Selection: Use a compatible solvent as determined by the experimental procedure

(e.g., methanol).

Dissolution:

Add the solvent to the vessel first, then slowly add the Tributylsulfonium iodide while

stirring.

If heating is required, use a water bath or heating mantle with temperature control. Avoid

open flames.

Storage: Store solutions in clearly labeled, sealed containers.

Emergency Procedures
5.1 First Aid Measures

Exposure Route First Aid Procedure

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Generalized first aid procedures based on available safety data for sulfonium salts.
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5.2 Fire Fighting Measures

Aspect Procedure

Suitable Extinguishing Media
Use water spray, dry chemical, carbon dioxide,

or alcohol-resistant foam.

Specific Hazards

Thermal decomposition may produce toxic

fumes of carbon monoxide, carbon dioxide,

sulfur oxides, and hydrogen iodide.

Protective Equipment
Wear self-contained breathing apparatus

(SCBA) and full protective gear.

Generalized firefighting procedures based on available safety data for sulfonium salts.

5.3 Accidental Release Measures

Evacuate: Evacuate the area of all non-essential personnel.

Ventilate: Ensure adequate ventilation.

Containment:

For solid spills, carefully sweep up the material to avoid creating dust and place it in a

suitable, labeled container for disposal.

For solution spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal.

Cleaning: Clean the spill area thoroughly with a suitable solvent and then with soap and

water.

Personal Protection: Wear appropriate PPE, including a respirator if dust is present.

Visualized Workflows and Pathways
The following diagrams illustrate key safety and handling workflows for Tributylsulfonium
iodide.
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Safe Handling Workflow for Tributylsulfonium Iodide

Preparation

Handling

Cleanup & Disposal

Receive Chemical

Inspect Container

Store in a Cool, Dry, Well-Ventilated Area

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in Fume Hood

Weigh/Dispense

Perform Reaction

Decontaminate Glassware

Dispose of Waste
(Follow Regulations)

Clean Work Area

Remove PPE
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Emergency Response Protocol

Evacuate Immediate Area
Don PPE

Contain & Clean Up

Spill or Exposure Occurs

Assess Severity

Minor Spill

Minor

Major Spill

Major

Personal Exposure

Exposure

Action

Evacuate Lab
Alert Supervisor

Contact EHS

Action

Remove Contaminated Clothing
Flush Affected Area

Seek Medical Attention

Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Tributylsulfonium Iodide: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102552#safety-and-handling-precautions-for-
tributylsulfonium-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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